2-((5-(4-(2-cyclopentylacetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[[5-[4-(2-cyclopentylacetyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C21H27N5O2S2/c27-18(22-17-8-2-1-3-9-17)15-29-21-24-23-20(30-21)26-12-10-25(11-13-26)19(28)14-16-6-4-5-7-16/h1-3,8-9,16H,4-7,10-15H2,(H,22,27)
• InChI Key: NGUNWIQLECTZIE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)N2CCN(CC2)C3=NN=C(S3)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C21H27N5O2S2
• Molecular Weight: 445.6 g/mol

Description

The compound appears to contain a piperazine ring, which is a common feature in many pharmaceuticals due to its ability to improve solubility and bioavailability. It also contains a thiadiazole ring, which is often found in compounds with antimicrobial, anti-inflammatory, and anticancer properties.

Molecular Structure Analysis

The compound contains several functional groups, including a piperazine ring, a thiadiazole ring, and an acetyl group. These groups can participate in various chemical reactions and can significantly influence the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the piperazine ring could improve solubility, while the thiadiazole ring could influence the compound’s acidity and reactivity.

Scientific Research Applications

Antibacterial Activity

The compound has been evaluated for its antibacterial potential. In a study, several structurally modified derivatives of 3-(piperazin-1-yl)-1,2-benzothiazole were synthesized and characterized. . This finding suggests its potential as an antimicrobial agent.

Dopamine and Serotonin Antagonism

3-(Piperazin-1-yl)-1,2-benzothiazole derivatives, including our compound of interest, act as dopamine and serotonin antagonists. .

Potential Bioactive Scaffold

The isothiazole ring within this compound can serve as a bioactive scaffold. Isothiazoles have implications in drug discovery and development. .

Heterocyclic Center in Medicinal Chemistry

Heterocyclic compounds, such as benzisothiazoles, play a vital role in medicinal chemistry. Our compound combines the isothiazole and piperazine moieties, offering unique pharmacophoric features. .

Other Biological Activities

Piperazine derivatives, including those containing the piperazin-1-yl moiety, exhibit diverse biological activities. .

Mechanism of Action

Piperazine derivatives

Piperazine is a common structural unit in pharmacological drugs and medicinal chemistry. Several piperazine derivatives exhibit a wide range of biological activities such as antiviral, antipsychotic, antimicrobial, anti-HIV-1, and MC4 receptor agonistic activity .

Thiadiazole derivatives

Thiadiazole is another significant scaffold in biological science and medicinal chemistry. The thiadiazole ring can be employed as a bioactive scaffold or as a pharmacophore of bioactive molecules . A large number of SAR studies have been conducted to increase the biological activity of thiadiazole derivatives .

Pharmacokinetics

The synthesized compounds are often evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5). This rule is a good general guideline to estimate the ADME properties of a compound .

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preclinical studies, it could be further developed and eventually tested in clinical trials.